3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C21H22N2O2/c1-16(2)12-13-25-20-10-8-17(9-11-20)21-18(15-24)14-23(22-21)19-6-4-3-5-7-19/h3-11,14-16H,12-13H2,1-2H3
• InChI Key: RVDQLGSRYSABBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde is a chemical compound that is commonly used in scientific research. This compound is also known as MBCP and has been studied extensively due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Antimicrobial Activity : Synthesized derivatives of the pyrazole compound, when reacted with chitosan, have shown antimicrobial activity against a range of gram-negative and gram-positive bacteria, as well as fungi. These activities are dependent on the specific Schiff base moiety, with studies indicating no cytotoxic activity in the prepared chitosan derivatives (Hamed et al., 2020).
• Crystal Structure Analysis : The crystal structure of a related compound, 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, has been determined, showing significant interactions and confirming the structure via X-ray diffraction (Cunjin Xu & Yan-Qin Shi, 2011).

Biological and Chemical Applications

• Antimicrobial and Antioxidant Properties : Various pyrazole derivatives have been synthesized and evaluated for their in vitro antimicrobial and antioxidant susceptibilities, showing promising results with specific substitutions enhancing activity (Gurunanjappa et al., 2017).
• Novel Heterocycles Synthesis : Utilizing pyrazole-based precursors, researchers have synthesized a range of novel heterocycles, indicating the versatility of the pyrazole moiety in facilitating the creation of biologically active compounds (Baashen et al., 2017).
• Antimicrobial Agents via Vilsmeier–Haack Reaction : A series of pyrazole-carbaldehyde compounds were synthesized and showed broad-spectrum antimicrobial activities and good antioxidant activities. This research demonstrates the potential of these compounds as antimicrobial agents (Bhat et al., 2016).

Anticancer and Antiproliferative Activities

• Antiproliferative Activity : Novel triazole-based pyrazole aldehydes and their benzimidazole derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines, with some compounds showing highly potent activity. This highlights the potential use of pyrazole derivatives in cancer research (Ashok et al., 2020).